4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 4-chloro-N-[4-[2-oxo-2-(3-phenylpropylamino)ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H20ClN3O2S/c22-17-10-8-16(9-11-17)20(27)25-21-24-18(14-28-21)13-19(26)23-12-4-7-15-5-2-1-3-6-15/h1-3,5-6,8-11,14H,4,7,12-13H2,(H,23,26)(H,24,25,27)
• InChI Key: OSESHGYHTNVNGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)CC2=CSC(=N2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClN3O2S
• Molecular Weight: 413.9 g/mol

Description

4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide, also known as 4-chloro-N-(t-butyl)-1,3-thiazol-2-yl)benzamide, is an organic compound with a wide range of applications in scientific research and laboratory experiments. This compound is a derivative of the benzamide group and is composed of a 4-chloro-N-t-butyl-1,3-thiazol-2-yl moiety linked to a benzene ring. It is a white solid that is soluble in organic solvents such as ethanol and methanol, and has a molecular weight of 313.84 g/mol.

Scientific Research Applications

4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide has a wide range of applications in scientific research and laboratory experiments. It has been used as a reagent in the synthesis of various heterocyclic compounds, as well as in the synthesis of drugs and other pharmaceuticals. Additionally, it has been used as a catalyst for organic reactions, such as the synthesis of polymers and the synthesis of organic acids.

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide is not yet fully understood. However, it is thought to act as a nucleophile, meaning that it can donate electrons to form a new bond with a substrate molecule. This reaction is known as a nucleophilic substitution reaction, and is the basis for many of the reactions that this compound is used in.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide have not yet been studied in any great detail. However, it is known to have some effect on the metabolism of certain drugs, as well as on the activity of certain enzymes. It has also been suggested that this compound may have some anti-inflammatory properties, although this has yet to be confirmed.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide in laboratory experiments is that it is relatively easy to synthesize, and can be used in a wide range of reactions. Furthermore, it is relatively stable, and can be stored for long periods of time without degrading.
One of the main limitations of using this compound is that it is not particularly soluble in water, meaning that it must be used in organic solvents such as ethanol or methanol. Additionally, its reactivity can vary depending on the reaction conditions, so it is important to ensure that the correct conditions are used in order to obtain the desired product.

Future Directions

Given the wide range of applications of 4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide, there are many potential future directions for research. For example, further studies could be conducted to understand the mechanism of action of this compound, as well as its biochemical and physiological effects. Additionally, further research could be conducted to develop new methods of synthesis, or to develop new applications for this compound. Finally, research could also be conducted to investigate the effects of this compound on other biological systems, such as plants or animals, in order to determine its potential as a therapeutic agent.

Synthesis Methods

4-chloro-N-(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide(4-{[(3-phenylpropyl)carbamoyl]methyl}-1,3-thiazol-2-yl)benzamide can be synthesized from 4-chlorobenzonitrile and t-butyl isothiocyanate. The synthesis involves a nucleophilic substitution reaction, in which the t-butyl isothiocyanate displaces the chlorine atom from the 4-chlorobenzonitrile molecule. The resulting product is then reacted with a base, such as potassium carbonate, to form the desired compound.